Cas no 1889305-40-1 (tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate
• CAS No: 1889305-40-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6062172
• PubChem ID: 115071679
• Update Time: 2025-05-24

tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate
• tert-butyl N-{1-[2-(methylamino)ethyl]cyclobutyl}carbamate
• tert-Butyl (1-(2-(methylamino)ethyl)cyclobutyl)carbamate
• EN300-1888119
• 1889305-40-1

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(6-5-7-12)8-9-13-4/h13H,5-9H2,1-4H3,(H,14,15)
• InChI Key： SXEURAVVGQEQOZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCNC)CCC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate

Comprehensive Overview of tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate (CAS No. 1889305-40-1)

tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate (CAS No. 1889305-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutyl and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development. The compound's structural complexity and versatility make it a valuable asset in modern synthetic chemistry.

The molecular structure of tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate features a tert-butyl group, which enhances its stability and solubility in organic solvents. This attribute is particularly advantageous in multi-step synthetic processes, where intermediates must withstand rigorous reaction conditions. The presence of a methylamino moiety further contributes to its reactivity, enabling selective modifications for targeted applications. As a result, this compound is often explored in the context of peptide mimetics and small molecule therapeutics, aligning with current trends in personalized medicine and precision drug design.

In recent years, the demand for high-purity intermediates like tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely on structurally diverse building blocks to accelerate the identification of novel drug candidates. The compound's compatibility with solid-phase synthesis and click chemistry methodologies further underscores its utility in contemporary research. Additionally, its role in the development of protease inhibitors and kinase modulators has been a focal point for many academic and industrial laboratories.

From a synthetic perspective, the preparation of tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate often involves protection-deprotection strategies to safeguard reactive functional groups during multi-step reactions. The carbamate group, in particular, is known for its robustness under acidic and basic conditions, making it a preferred choice for N-protecting groups in peptide synthesis. This characteristic has led to its widespread adoption in the production of peptide-based drugs and bioconjugates, which are increasingly prominent in oncology and immunology research.

The compound's relevance extends beyond pharmaceuticals, as it also finds applications in material science and catalysis. For instance, its incorporation into polymeric frameworks can impart unique mechanical and thermal properties, catering to the growing demand for advanced functional materials. Furthermore, its potential as a ligand in transition metal-catalyzed reactions highlights its versatility in synthetic chemistry. These interdisciplinary applications underscore the compound's broad utility and align with the increasing convergence of chemistry and materials science.

As the scientific community continues to explore the frontiers of molecular design, compounds like tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate will remain at the forefront of innovation. Its ability to serve as a scaffold for diverse chemical transformations positions it as a cornerstone in the development of next-generation therapeutics and functional materials. With ongoing research into its structure-activity relationships and mechanistic insights, this compound is poised to play a pivotal role in shaping the future of chemical and pharmaceutical sciences.